Cas no 1356342-77-2 (4-(trifluoromethyl)-3-Piperidinemethanamine)
4-(Trifluoromethyl)-3-piperidinemethanamine is a trifluoromethyl-substituted piperidine derivative with a primary amine functional group. Its structural features, including the electron-withdrawing trifluoromethyl group and the basic amine moiety, make it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound’s rigid piperidine scaffold enhances stereochemical control in reactions, while the trifluoromethyl group can improve metabolic stability and lipophilicity in derived molecules. It is particularly useful in the development of bioactive compounds, such as enzyme inhibitors or receptor modulators, where precise steric and electronic properties are required. The amine group allows for further functionalization via amidation, reductive amination, or other derivatization strategies.
1356342-77-2 structure
Product Name:4-(trifluoromethyl)-3-Piperidinemethanamine
CAS No:1356342-77-2
MF:C7H13F3N2
MW:182.186732053757
CID:2130144
Update Time:2025-10-09
4-(trifluoromethyl)-3-Piperidinemethanamine Chemical and Physical Properties
Names and Identifiers
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- 4-(trifluoromethyl)-3-Piperidinemethanamine
- 3-Piperidinemethanamine, 4-(trifluoromethyl)-
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- Inchi: 1S/C7H13F3N2/c8-7(9,10)6-1-2-12-4-5(6)3-11/h5-6,12H,1-4,11H2
- InChI Key: CPZKIQDUQWKWKA-UHFFFAOYSA-N
- SMILES: N1CCC(C(F)(F)F)C(CN)C1
4-(trifluoromethyl)-3-Piperidinemethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6237178-0.05g |
[4-(trifluoromethyl)piperidin-3-yl]methanamine |
1356342-77-2 | 0.05g |
$563.0 | 2023-05-25 | ||
| Enamine | EN300-6237178-0.1g |
[4-(trifluoromethyl)piperidin-3-yl]methanamine |
1356342-77-2 | 0.1g |
$591.0 | 2023-05-25 | ||
| Enamine | EN300-6237178-0.25g |
[4-(trifluoromethyl)piperidin-3-yl]methanamine |
1356342-77-2 | 0.25g |
$617.0 | 2023-05-25 | ||
| Enamine | EN300-6237178-0.5g |
[4-(trifluoromethyl)piperidin-3-yl]methanamine |
1356342-77-2 | 0.5g |
$645.0 | 2023-05-25 | ||
| Enamine | EN300-6237178-1.0g |
[4-(trifluoromethyl)piperidin-3-yl]methanamine |
1356342-77-2 | 1g |
$671.0 | 2023-05-25 | ||
| Enamine | EN300-6237178-2.5g |
[4-(trifluoromethyl)piperidin-3-yl]methanamine |
1356342-77-2 | 2.5g |
$1315.0 | 2023-05-25 | ||
| Enamine | EN300-6237178-5.0g |
[4-(trifluoromethyl)piperidin-3-yl]methanamine |
1356342-77-2 | 5g |
$1945.0 | 2023-05-25 | ||
| Enamine | EN300-6237178-10.0g |
[4-(trifluoromethyl)piperidin-3-yl]methanamine |
1356342-77-2 | 10g |
$2884.0 | 2023-05-25 |
4-(trifluoromethyl)-3-Piperidinemethanamine Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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